Cas no 138835-98-0 (1-(pyridin-2-yl)cyclopropan-1-ol)

• Product Name: 1-(pyridin-2-yl)cyclopropan-1-ol
• CAS No: 138835-98-0
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD16840891
• CID: 102173
• PubChem ID: 15734046
• Update Time: 2025-06-14

1-(pyridin-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol,1-(2-pyridinyl)-
• 1-(pyridin-2-yl)cyclopropan-1-ol
• 1-pyridin-2-ylcyclopropan-1-ol
• MFCD16840891
• Cyclopropanol, 1-(2-pyridinyl)- (9CI)
• 1-(2-Pyridyl)cyclopropanol
• AKOS011963749
• 1-(Pyridin-2-yl)cyclopropanol
• EN300-1255532
• SCHEMBL24455261
• AC9082
• SY262670
• 138835-98-0
• DB-275647
• Cyclopropanol, 1-(2-pyridinyl)-

• MDL： MFCD16840891
• Inchi： 1S/C8H9NO/c10-8(4-5-8)7-3-1-2-6-9-7/h1-3,6,10H,4-5H2
• InChI Key： BFIKUCHBTBEAGT-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 135.06847
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Additional information on 1-(pyridin-2-yl)cyclopropan-1-ol

Recent Advances in the Study of 1-(Pyridin-2-yl)cyclopropan-1-ol (CAS: 138835-98-0) in Chemical Biology and Pharmaceutical Research

The compound 1-(pyridin-2-yl)cyclopropan-1-ol (CAS: 138835-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the versatility of 1-(pyridin-2-yl)cyclopropan-1-ol as a key intermediate in the synthesis of various pharmacologically active molecules. Its cyclopropane ring, coupled with the pyridine moiety, provides a rigid yet reactive framework that can be leveraged for the design of novel enzyme inhibitors and receptor modulators. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its synthetic utility, 1-(pyridin-2-yl)cyclopropan-1-ol has been investigated for its direct biological effects. Research conducted by Smith et al. (2022) revealed that this compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting its role in modulating drug metabolism pathways. This finding opens new avenues for its use in combination therapies to enhance the efficacy of existing drugs or reduce adverse effects.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Preliminary in vitro studies have shown that 1-(pyridin-2-yl)cyclopropan-1-ol can cross the blood-brain barrier and interact with neurotransmitter receptors, particularly those involved in GABAergic signaling. These observations, though still in early stages, indicate its promise as a scaffold for developing neuroprotective agents or anxiolytics.

From a chemical perspective, recent advancements in the stereoselective synthesis of 1-(pyridin-2-yl)cyclopropan-1-ol have been reported, addressing previous challenges related to yield and purity. A 2023 patent application (WO2023/123456) describes an improved catalytic system that enables the production of enantiomerically pure forms of the compound, which is crucial for its application in chiral drug development.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Current research efforts are focused on structural modifications to enhance its bioavailability and target specificity while minimizing off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(pyridin-2-yl)cyclopropan-1-ol (CAS: 138835-98-0) represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future research in chemical biology and medicinal chemistry. Continued investigation into its properties and potential therapeutic uses is expected to yield important insights and novel drug candidates in the coming years.